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Compound of Interest

Compound Name: Hydroxy-Epsilon-Sanshool

Cat. No.: B1504358 Get Quote

This guide provides critical safety and logistical information for the handling and disposal of

Hydroxy-Epsilon-Sanshool. While specific safety data for Hydroxy-Epsilon-Sanshool is not

readily available, this document utilizes information from the closely related and more well-

documented compound, Hydroxy-α-sanshool, to establish safe handling protocols.

Researchers, scientists, and drug development professionals should handle this compound

with care, adhering to the precautionary measures outlined below to ensure a safe laboratory

environment.

Chemical and Physical Properties
Limited quantitative data exists for Hydroxy-Epsilon-Sanshool. The following table

summarizes the known properties of the related compound, Hydroxy-α-sanshool, for reference.
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Property Value Source

Molecular Formula C16H25NO2 [1][2][3]

Molecular Weight 263.38 g/mol [1][2]

Appearance White to beige powder

Solubility DMSO: 2 mg/mL, clear

Storage Temperature -20°C, protect from light [1]

Boiling Point 471.50 °C [3]

Flash Point 239.0 °C [3]

Density 0.973 g/cm³ [3]

Hazard Identification and Personal Protective
Equipment (PPE)
Based on the Safety Data Sheet (SDS) for Hydroxy-α-sanshool, the compound is not classified

as a hazardous substance or mixture.[1] However, due to its physiological effects (tingling and

numbing sensation) and as a matter of good laboratory practice, the following personal

protective equipment is mandatory when handling Hydroxy-Epsilon-Sanshool.
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PPE Category Item Specifications

Eye Protection Safety goggles

With side-shields to provide

comprehensive eye protection.

[1]

Hand Protection Protective gloves
Chemically resistant nitrile

gloves are recommended.

Skin and Body Protection Impervious clothing
A standard laboratory coat

should be worn.

Respiratory Protection Suitable respirator

Recommended, especially

when handling the powder

form or if dust may be

generated.[1]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a structured operational plan is crucial for minimizing exposure and ensuring

safety.

1. Engineering Controls:

Work in a well-ventilated area. A chemical fume hood is highly recommended for all

manipulations of the compound.[1]

Ensure that a safety shower and an eyewash station are readily accessible in the immediate

work area.[1]

2. Preparation and Weighing:

Before handling, ensure all necessary PPE is donned correctly.

Designate a specific area for handling Hydroxy-Epsilon-Sanshool to prevent cross-

contamination.

When weighing the solid compound, perform the task within a chemical fume hood to

minimize the risk of inhaling any airborne particles.
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3. Dissolution and Use:

When preparing solutions, add the solvent to the solid compound slowly to avoid splashing.

If heating is required, use a controlled heating source such as a water bath or a heating

mantle.

All containers holding Hydroxy-Epsilon-Sanshool should be clearly labeled with the

compound name, concentration, date, and responsible individual's name.

4. Emergency Procedures:

In case of skin contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing.[1]

In case of eye contact: Immediately flush the eyes with copious amounts of water for at least

15 minutes, holding the eyelids open. Seek medical attention.[1]

In case of inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.[1]

In case of ingestion: Do not induce vomiting. Wash out the mouth with water and seek

immediate medical attention.[1]
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Preparation

Handling

Cleanup & Disposal

Don Personal Protective Equipment (PPE)
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Assemble All Necessary Equipment and Reagents

Weigh Hydroxy-Epsilon-Sanshool in Fume Hood

Prepare Solution or Perform Experiment

Clearly Label All Containers

Decontaminate Work Surfaces

Dispose of Waste in Accordance with Regulations

Remove and Dispose of PPE Properly

Wash Hands Thoroughly
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Caption: Workflow for the safe handling of Hydroxy-Epsilon-Sanshool.
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Disposal Plan
Proper disposal of chemical waste is a critical component of laboratory safety and

environmental responsibility.

Solid Waste: Collect any solid waste, including unused compound and contaminated

materials (e.g., weigh boats, pipette tips), in a clearly labeled, sealed container.

Liquid Waste: Collect all solutions containing Hydroxy-Epsilon-Sanshool in a designated,

sealed, and clearly labeled waste container. Do not mix with other incompatible waste

streams.

Contaminated PPE: Dispose of used gloves and other contaminated disposable PPE in the

designated solid waste container.

Disposal Method: All waste containing Hydroxy-Epsilon-Sanshool must be disposed of

through the institution's hazardous waste management program. Follow all local, state, and

federal regulations for chemical waste disposal. Do not pour any waste down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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